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Compound of Interest

Compound Name: Imipenem monohydrate

Cat. No.: B018548 Get Quote

Proper disposal of imipenem monohydrate is critical to ensure laboratory safety,

environmental protection, and regulatory compliance. As a broad-spectrum carbapenem

antibiotic, its release into the environment can have unintended consequences. This guide

provides essential, step-by-step instructions for researchers, scientists, and drug development

professionals to handle and dispose of imipenem monohydrate waste safely and effectively.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to wear appropriate Personal

Protective Equipment (PPE). Handling of imipenem monohydrate, especially in powder form,

requires measures to prevent skin and eye contact, inhalation, and ingestion.

Recommended Personal Protective Equipment:

Eye Protection: Wear tightly fitting safety goggles or chemical safety goggles conforming to

EU Standard EN166 or NIOSH (US) standards.[1]

Hand Protection: Handle with inspected, chemically resistant gloves (e.g., nitrile rubber) that

satisfy EU Directive 89/686/EEC and the standard EN 374.[1]

Body Protection: Wear impervious, fire/flame-resistant clothing.[1] Ensure eyewash stations

and safety showers are close to the workstation.[2][3]
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Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH/MSHA-

approved respirator.[4]

Step-by-Step Disposal Protocol
This protocol outlines the standard procedure for disposing of expired, unused, or

contaminated imipenem monohydrate and associated materials.

Step 1: Waste Classification Chemical waste generators must determine if the discarded

chemical is classified as hazardous waste.[2][3] This involves consulting local, regional, and

national hazardous waste regulations to ensure complete and accurate classification.[2][3]

While imipenem monohydrate is often not regulated as a dangerous good for transport[1][2]

[5], it is crucial to adhere to the specific disposal regulations of your jurisdiction.

Step 2: Segregation and Containment

Unused/Expired Product: Keep the product in its original container if possible. If not, sweep

up or vacuum spilled material, avoiding dust formation, and place it in a clean, dry, suitable,

and clearly labeled container for disposal.[2][4]

Contaminated Materials: Any materials used to clean up spills (e.g., paper towels, absorbent

pads) and contaminated packaging should be handled in the same way as the substance

itself.[1][5] Place these items in a sealed plastic bag or a suitable, labeled container to

prevent leakage.[6]

Solutions: Absorb liquid solutions with an inert, finely-powdered material like diatomite or

universal binders before placing them in a suitable container for disposal.[7]

Step 3: Prohibited Disposal Methods Under no circumstances should imipenem monohydrate
be disposed of via drains or sewers.[1][5] The U.S. Environmental Protection Agency (EPA)

strongly advises against flushing pharmaceuticals, as this can lead to the contamination of

waterways.[8] Avoid discharging the substance onto the ground.[1]

Step 4: Final Disposal

Preferred Method: The recommended method for disposal is to engage a licensed

hazardous material disposal company.[1] This ensures the waste is managed in compliance
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with all federal and local regulations.[1]

Alternative Method: The product may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[1] This should only be performed by a permitted facility.

Step 5: Documentation Maintain accurate records of the disposed of chemical waste, including

the substance name, quantity, and disposal date. If using a waste contractor, retain all

documentation, such as the hazardous waste manifest (EPA Form 8700-22), as required by

regulations.[9]

Safety and Hazard Data
The following table summarizes key quantitative data related to the safe handling of imipenem
monohydrate.

Hazard Parameter Value Source

Flash Point 296.9 °C [4]

Auto-ignition Temperature

(Cloud)
Non-flammable up to 450 °C [4][10]

Minimum Explosive

Concentration (MEC)
40 g/m³ [4]

Hazardous Decomposition

Products

Carbon oxides (CO, CO2),

Nitrogen oxides (NOx), Sulfur

oxides

[1][3]

Experimental Workflow: Disposal Decision Pathway
The following diagram illustrates the logical workflow for the proper disposal of imipenem
monohydrate waste.
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Waste Containment

Final Disposal Options

Imipenem Monohydrate Waste Generated

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Clean up spill, avoiding dust.
Collect in a sealed container.

Place expired/unused product
in a labeled, sealed container.

Package contaminated labware
(vials, gloves) in a sealed bag.

Consult Institutional EHS &
Local/State/Federal Regulations

Transfer to a Licensed
Hazardous Waste Contractor

Dispose via Permitted
Chemical Incinerator

DO NOT Dispose in
Sewer, Drain, or Trash

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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